Cas no 132101-33-8 (Uridine,3'-azido-2',3',5'-trideoxy-5'-isocyano- (9CI))

• Product Name: Uridine,3'-azido-2',3',5'-trideoxy-5'-isocyano- (9CI)
• CAS No: 132101-33-8
• MF: C₁₀H₁₀N₆O₃
• MW: 262.2248005867
• CID: 155106
• PubChem ID: 452263
• Update Time: 2025-04-19

Uridine,3'-azido-2',3',5'-trideoxy-5'-isocyano- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,3'-azido-2',3',5'-trideoxy-5'-isocyano- (9CI)
• 1-[(2R,4S,5R)-4-azido-5-(isocyanomethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 3'-azido-5'-isocyano-2',3',5'-trideoxyuridine
• 3-Aitdu
• 3'-Azido-2',3',5'-trideoxy-5'-isocyanouridine
• Uridine, 3'-azido-2',3',5'-trideoxy-5'-isocyano-
• 5'-Isocyano-AzddU
• 132101-33-8
• DTXSID50157356
• 1-[(2R,4S,5R)-4-azido-5-(isocyanomethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 3/'-Azido-5/'-isocyano-2/',3/',5/'-trideoxyuridine

• Inchi： 1S/C10H10N6O3/c1-12-5-7-6(14-15-11)4-9(19-7)16-3-2-8(17)13-10(16)18/h2-3,6-7,9H,4-5H2,(H,13,17,18)/t6-,7+,9+/m0/s1
• InChI Key： IGAWFONCMKMKOH-LKEWCRSYSA-N
• SMILES： O1[C@H](C[N+]#[C-])[C@H](C[C@@H]1N1C=CC(NC1=O)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 262.08143820g/mol
• Monoisotopic Mass: 262.08143820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.4Ų